Cas no 149110-04-3 (1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)-)

1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)- structure
149110-04-3 structure
Product name:1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)-
CAS No:149110-04-3
MF:C13H11N3O2
MW:241.245342493057
CID:1320798

1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2-(5-methyl-3-isoxazolyl)-5-(3-methylphenyl)-
    • Inchi: 1S/C13H11N3O2/c1-8-4-3-5-10(6-8)12-14-15-13(17-12)11-7-9(2)18-16-11/h3-7H,1-2H3
    • InChI Key: ZFFZPULLOPNRQB-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC(C)=C2)=NN=C1C1C=C(C)ON=1

Computed Properties

  • Exact Mass: 241.08523

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Predicted)
  • Boiling Point: 443.4±55.0 °C(Predicted)
  • PSA: 64.95
  • pka: -6.59±0.50(Predicted)

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